Cas no 64604-95-1 (3,4,5-Pyridinetriol)

3,4,5-Pyridinetriol Properties

Names and Identifiers

• 3,4,5-Pyridinetriol
• 3,4,5-Pyridinetriol(9CI)
• 3,5-dihydroxy-1H-pyridin-4-one
• SCHEMBL2281913
• 3,5-Dihydroxypyridin-4(1H)-one
• 3,4,5-trihydroxypyridine
• 64604-95-1
• DTXSID50668417
• +Expand

• InChIKey： WCHOZJBVCUPOMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NO3/c7-3-1-6-2-4(8)5(3)9/h1-2,7-8H,(H,6,9)
• SMILES： C1=C(C(=O)C(=CN1)O)O

Computed Properties

• Exact Mass: 127.02695
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.027
• Heavy Atom Count: 9
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 73.58